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Compound of Interest

Compound Name: Isopropyl citrate

Cat. No.: B1581182

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the biodegradability and environmental
impact of isopropyl citrate. Due to a notable lack of direct experimental data for isopropyl
citrate, this document leverages a read-across approach, utilizing data from structurally similar
citrate esters, namely triethyl citrate and acetyl tributyl citrate, alongside established scientific
principles and predictive models. This guide aims to offer a comprehensive understanding for
environmental risk assessment and sustainable product development.

Chemical Identity and Composition

Isopropyl citrate is the ester of citric acid and isopropanol. Commercially, it is available as a
mixture of mono-, di-, and tri-isopropyl esters of citric acid. The composition of these
commercial mixtures can vary.

Table 1: Composition of Commercial Isopropyl Citrate

Component Composition Range 1 Composition Range 2
Monoisopropyl Citrate 65 - 80% ~27%

Diisopropy! Citrate 15-30% ~9%

Triisopropyl Citrate 5-10% ~2%

Other components N/A ~62% mono- and diglycerides
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Source:[1][2]

Biodegradability Assessment

Direct experimental data on the ready biodegradability of isopropyl citrate is not readily
available in the public domain. However, based on the known biodegradability of its constituent
parts (citric acid and isopropanol) and data from analogue citrate esters, isopropyl citrate is
anticipated to be readily biodegradable.

The primary mechanism of biodegradation is expected to be the enzymatic hydrolysis of the
ester bonds, releasing citric acid and isopropanol. Both of these hydrolysis products are well-
known to be readily biodegradable.

Predicted Biodegradation Pathway

The following diagram illustrates the predicted initial step in the biodegradation of mono-, di-,
and tri-isopropyl citrate, which is the hydrolysis of the ester linkages.
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Predicted Biodegradation Pathway of Isopropyl Citrate.

Biodegradability of Ahalogue Substances

The following table summarizes the available biodegradability data for structurally similar citrate
esters. The data consistently indicate that these citrate esters are readily biodegradable.

Table 2: Ready Biodegradability Data of Analogue Citrate Esters
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Substance Test Guideline Result Conclusion

Triethyl Citrate OECD 301B >60% in 10 days Readily biodegradable

Japanese MITI Test ]
) ) o 82% of ThOD in 4 o
Acetyl Tributyl Citrate (similar to OECD Readily biodegradable

weeks
301C)

Source:[3]

Environmental Fate

The environmental fate of a substance is determined by its mobility, persistence, and potential

for bioaccumulation.

Soil Adsorption and Mobility

The soil organic carbon-water partitioning coefficient (Koc) is a key parameter used to predict
the mobility of a substance in soil. A low Koc value suggests high mobility, while a high Koc
value indicates a tendency to adsorb to soil particles and be less mobile.

Table 3: Soil Adsorption Coefficient (Koc) of Analogue Citrate Esters

. Mobility
Substance Log Kow Estimated Koc T
Classification
Triethyl Citrate ~1.16 ~20 Very High Mobility
Acetyl Tributyl Citrate 4.90 ~3280 Slight Mobility

Source:[1][4]

Based on the data from these analogues, it can be inferred that the mobility of isopropyl
citrate esters will depend on the degree of esterification. Mono- and di-isopropyl citrate,
being more polar, are expected to have higher mobility, while tri-isopropyl citrate will likely be
less mobile.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.epa.gov/system/files/documents/2022-06/Procedure-for-using-ECOSAR-as-a-%20Line-of-Evidence.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Acetyl-Tributyl-Citrate
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyl-Citrate
https://www.benchchem.com/product/b1581182?utm_src=pdf-body
https://www.benchchem.com/product/b1581182?utm_src=pdf-body
https://www.benchchem.com/product/b1581182?utm_src=pdf-body
https://www.benchchem.com/product/b1581182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Ecotoxicity Profile

The ecotoxicity of isopropyl citrate has not been extensively studied. However, data from
analogue substances suggest a low potential for aquatic toxicity.

Table 4: Aquatic Ecotoxicity Data of Analogue Citrate Esters

Substance Organism Test Duration Endpoint Value (mgIL)

_ _ Fish (Lepomis
Triethyl Citrate ] 96 h LC50 38-59
macrochirus)

Aquatic
Invertebrates 48 h EC50 >100

(Daphnia magna)

Algae 72 h ErC50 >100
Acetyl Tributyl Fish (Lepomis
) ) 96 h LC50 38 -60
Citrate macrochirus)
Aquatic
Invertebrates 48 h EC50 7.8

(Daphnia magna)

Algae 72 h EC50 (biomass) 115

EC50 (growth
Algae 72 h 74.4
rate)

Source:[2][5]

Standard Experimental Protocol: OECD 301F for
Ready Biodegradability

The OECD 301F Manometric Respirometry Test is a standard method to assess the ready
biodegradability of chemical substances.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with
a microbial population (e.g., from activated sludge) and incubated under aerobic conditions.
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The consumption of oxygen is measured by a manometric device over a 28-day period. The
amount of oxygen consumed is compared to the theoretical oxygen demand (ThOD) to
determine the percentage of biodegradation.

Key Experimental Parameters:

Test Substance Concentration: Typically 100 mg/L.

e Inoculum: Activated sludge from a sewage treatment plant, at a concentration of
approximately 30 mg/L solids.

e Temperature: 20 + 1 °C.
e Duration: 28 days.
e Controls:
o Blank control (inoculum only) to measure endogenous respiration.

o Reference control (a readily biodegradable substance like sodium benzoate) to verify the
activity of the inoculum.

o Toxicity control (test substance + reference substance) to check for inhibitory effects of the
test substance on the microbial population.

o Pass Criteria for Ready Biodegradability: = 60% of ThOD is reached within a 10-day window,
which itself is within the 28-day test period.

Experimental Workflow for OECD 301F
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Experimental Workflow for OECD 301F Test.

Environmental Risk Assessment Workflow

Given the data gaps for isopropyl citrate, a logical workflow for its environmental risk

assessment would involve a combination of analogue data, predictive models, and, if
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necessary, targeted experimental testing.

Problem Formulation:
Assess Environmental Risk of Isopropyl Citrate

!

Data Gathering:
- Literature Search for Isopropyl Citrate

Identify Analogue Substances (e.g., other citrate esters)

!

Data Analysis:
- Evaluate Analogue Data (Biodegradability, Ecotoxicity, Fate)
- Utilize QSAR Models for Prediction

!

Hazard Assessment: Exposure Assessment:
- Readily Biodegradable? p )

. - - Identify Use Patterns and Release Scenarios
- Aquatic Toxicity? . . ; .
. . : . Estimate Predicted Environmental Concentrations (PECs)
- Persistence & Bioaccumulation Potential?

l l

Risk Characterization:
- Compare PEC with Predicted No-Effect Concentrations (PNECS)

- Determine Risk Quotients (PEC/PNEC)

!

Conclusion & Recommendations:
- Low Risk: No further action
- s

Potential Risk: Recommend targeted testing or risk mitigation measure
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Environmental Risk Assessment Logic for Isopropyl Citrate.

Conclusion

While direct experimental data on the biodegradability and environmental impact of isopropyl
citrate are limited, a weight-of-evidence approach using data from structurally similar citrate
esters and an understanding of its likely hydrolysis products strongly suggests a favorable
environmental profile. Isopropyl citrate is expected to be readily biodegradable and to exhibit
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low aquatic toxicity. Its mobility in soil is likely to vary depending on the degree of esterification
of the specific components in the commercial mixture. For a definitive environmental risk
assessment, further experimental studies following standardized guidelines would be
beneficial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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